Cas no 470704-07-5 (1,3,6-Trihydroxy-2-methoxymethyl-9,10-anthraquinone)

• Product Name: 1,3,6-Trihydroxy-2-methoxymethyl-9,10-anthraquinone
• CAS No: 470704-07-5
• MF: C₁₆H₁₀O₇
• MW: 314.25
• CID: 5090507
• Update Time: 2024-03-03

1,3,6-Trihydroxy-2-methoxymethyl-9,10-anthraquinone Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Trihydroxy-2-methoxymethyl-9,10-anthraquinone

• Inchi： 1S/C16H10O7/c1-23-16(22)12-10(18)5-9-11(15(12)21)14(20)7-3-2-6(17)4-8(7)13(9)19/h2-5,17-18,21H,1H3
• InChI Key： XSFMRTNLGSZWFX-UHFFFAOYSA-N
• SMILES： C1C(=CC=C2C(C3=C(C(=C(C=C3C(C=12)=O)O)C(OC)=O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• XLogP3: 0.837

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids